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Compound of Interest

Compound Name: 4-Chloro-3-fluoroanisole

CAS No.: 501-29-1

Cat. No.: B1586675 Get Quote

Executive Summary
4-Chloro-3-fluoroanisole (CAS 501-29-1) is a halogenated aromatic ether widely utilized as a

pharmacophore building block in the synthesis of kinase inhibitors and agrochemicals.[1][2][3]

[4][5] While it lacks the extreme acute toxicity of its aniline analogs (e.g., 4-chloro-3-

fluoroaniline), it presents distinct hazards as a lipophilic irritant and environmental toxicant.

This guide synthesizes physicochemical data, predicted metabolic pathways, and field-proven

handling protocols to ensure safety during drug development workflows. It is designed for

researchers requiring actionable intelligence beyond the standard Safety Data Sheet (SDS).

Part 1: Chemical Identity & Physicochemical
Profile[2][6]
Understanding the physical state is the first step in risk mitigation. 4-Chloro-3-fluoroanisole is

a liquid at room temperature, necessitating specific handling protocols to prevent splash

exposure and vapor inhalation.
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Property Value Operational Implication

CAS Number 501-29-1
Use for precise inventory

tracking and waste labeling.

Physical State
Liquid (Colorless to light

yellow)

Requires liquid-handling

robotics or positive-

displacement pipetting.

Boiling Point ~196 °C (at 760 mmHg)

Low volatility at RT, but

hazardous vapors form upon

heating.

Density 1.29 g/cm³

Denser than water; will sink

and form a separate organic

layer in aqueous spills.

Lipophilicity (LogP) ~2.8 (Predicted)

High potential for skin

absorption; readily crosses cell

membranes.

Solubility
Immiscible in water; Soluble in

DCM, DMSO, MeOH

Use organic solvents for

equipment cleaning; water

alone is ineffective.

Part 2: Hazard Identification & Toxicology
Acute Health Hazards
Unlike its aniline counterparts, which are known methemoglobin formers, halogenated anisoles

primarily act as irritants and central nervous system (CNS) depressants at high concentrations.

Skin & Eye Irritation: The combination of the lipophilic methoxy group and halogen

substituents facilitates dermal penetration. Contact causes immediate irritation, erythema,

and potential defatting of the skin.

Respiratory Toxicity: Inhalation of mists or vapors (generated during reflux or rotary

evaporation) triggers mucosal irritation in the upper respiratory tract.
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Systemic Toxicity: While specific LD50 data for this isomer is limited, "read-across" data from

4-chloroanisole suggests low-to-moderate oral toxicity (LD50 Rat > 2000 mg/kg), but high

doses may cause lethargy and ataxia.

Structural Alerts
Halogenated Aromatic: The presence of chlorine and fluorine on the benzene ring increases

metabolic stability compared to non-halogenated anisoles, potentially prolonging biological

half-life.

Environmental Hazard (WGK 3): Classified as highly hazardous to water.[5] The compound

is toxic to aquatic life with long-lasting effects due to its resistance to rapid biodegradation.

Part 3: Metabolic Fate & Mechanism of Action
Understanding the metabolism of 4-Chloro-3-fluoroanisole is critical for predicting potential

toxic metabolites in vivo. The primary clearance mechanism is O-demethylation mediated by

Cytochrome P450 enzymes (primarily CYP2D6 and CYP2C19 isoforms in humans).

Metabolic Pathway
Phase I (Functionalization): The methoxy group is oxidized to a formaldehyde intermediate

(unstable), releasing the free phenol: 4-Chloro-3-fluorophenol.

Phase II (Conjugation): The resulting phenol is rapidly conjugated with glucuronic acid or

sulfate to increase water solubility for renal excretion.

Defluorination (Minor Pathway): Unlike aliphatic fluorines, the aromatic C-F bond is generally

stable. However, oxidative attack at the para-position (relative to the fluorine) is blocked by

the chlorine atom, reducing the formation of reactive quinone-imine intermediates common in

other aromatics.

Visualization: Metabolic Pathway
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Figure 1: Predicted metabolic trajectory.[6] The primary detoxification route is conversion to the

phenol followed by Phase II conjugation.

Part 4: Handling & Risk Mitigation Protocols
Engineering Controls

Primary Containment: All weighing and transfer operations must occur within a certified

chemical fume hood.

Vapor Control: If heating above 50°C, use a reflux condenser or closed-system reactor. Do

not heat in open vessels.

Personal Protective Equipment (PPE) Matrix
The lipophilicity of this compound requires specific glove selection. Latex is insufficient.

Task Glove Material Thickness Breakthrough Time

Splash Protection

(Standard Lab Work)
Nitrile ≥ 0.11 mm > 30 mins

Immersion / Spill

Cleanup

Silver Shield / Butyl

Rubber
≥ 0.3 mm > 480 mins

Eye Protection

Chemical Splash

Goggles (ANSI Z87.1)

- Safety glasses are

insufficient for liquid

handling.
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Emergency Response Logic
In the event of exposure, immediate action is required to minimize absorption.

Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

1. Blot excess (do not rub)
2. Wash with soap/water (15 min)

3. Discard leather items

1. Flush with water (15 min)
2. Remove contacts if easy

3. Seek ophthalmologist

1. Move to fresh air
2. Oxygen if breathing difficult

3. Monitor for pulmonary edema

Click to download full resolution via product page

Figure 2: Immediate response decision logic for accidental exposure.

Waste Disposal
Classification: Hazardous Organic Waste (Halogenated).

Protocol: Collect in a dedicated waste container labeled "Halogenated Solvents."

Prohibition: Do NOT mix with strong oxidizers (e.g., nitric acid) or strong bases, as this may

generate exothermic reactions or toxic phenolic byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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